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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B15553602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molar extinction

coefficient of the D149 indoline dye, a prominent sensitizer in dye-sensitized solar cells

(DSSCs). This document details the quantitative optical properties, experimental protocols for

their determination, and the operational workflow of DSSCs, the primary application for this

class of dyes.

Core Data Presentation: Molar Extinction Coefficient
of D149
The molar extinction coefficient (ε), a measure of how strongly a substance absorbs light at a

particular wavelength, is a critical parameter for photosensitizers. For the D149 indoline dye,

this value is significantly high, contributing to its efficiency in light harvesting.

Parameter Value Wavelength (λmax) Solvent

Molar Extinction

Coefficient (ε)
68,700 M⁻¹ cm⁻¹ 526 nm

tert-butyl

alcohol/acetonitrile

(1/1 v/v)

Note: The molar extinction coefficient of indoline dyes can be influenced by the solvent

environment due to solvatochromic effects. The value presented is a commonly cited figure
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under specific solvent conditions.

Experimental Protocols
Determining the Molar Extinction Coefficient of D149
Dye
This protocol outlines the determination of the molar extinction coefficient of D149 dye using

UV-Vis spectrophotometry, based on the Beer-Lambert law (A = εcl).

Materials and Equipment:

D149 indoline dye powder

High-purity solvent (e.g., a 1:1 volume mixture of tert-butyl alcohol and acetonitrile)

Analytical balance

Volumetric flasks (various sizes, e.g., 10 mL, 25 mL, 50 mL, 100 mL)

Micropipettes

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Procedure:

Preparation of a Stock Solution:

Accurately weigh a precise amount of D149 dye powder using an analytical balance.

Dissolve the weighed dye in a known volume of the chosen solvent in a volumetric flask to

prepare a stock solution of a specific molar concentration. For example, a 0.3 mM stock

solution can be prepared.[1]

Preparation of Serial Dilutions:
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Perform a series of dilutions from the stock solution to create a set of standard solutions

with decreasing, known concentrations. Use volumetric flasks and micropipettes to ensure

accuracy.

UV-Vis Spectrophotometer Setup:

Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Set the wavelength range to scan, typically from 300 nm to 700 nm, to identify the

wavelength of maximum absorbance (λmax).

Use a quartz cuvette filled with the pure solvent as a blank to calibrate the

spectrophotometer to zero absorbance.

Absorbance Measurements:

Measure the absorbance of each standard solution at the determined λmax. Ensure the

cuvette is clean and properly placed in the spectrophotometer for each measurement.

Data Analysis:

Plot a graph of absorbance (A) on the y-axis versus concentration (c) on the x-axis.

According to the Beer-Lambert law, this plot should yield a straight line passing through

the origin.

Perform a linear regression analysis on the data points to obtain the equation of the line (y

= mx + c, where c should be close to zero).

The slope of the line (m) represents the product of the molar extinction coefficient (ε) and

the path length (l). Since the path length of the cuvette is 1 cm, the slope is equal to the

molar extinction coefficient (ε).

Mandatory Visualization: Dye-Sensitized Solar Cell
(DSSC) Workflow
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The primary application of D149 dye is as a photosensitizer in Dye-Sensitized Solar Cells

(DSSCs). The following diagram illustrates the key steps in the fabrication and operation of a

D149-based DSSC.
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Caption: Workflow for the fabrication and operation of a D149 dye-sensitized solar cell.
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Signaling Pathway: Electron Transfer in a D149-
Sensitized Solar Cell
The operational principle of a DSSC relies on a cascade of electron transfer events, initiated by

the photoexcitation of the dye. The following diagram illustrates this signaling pathway.
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Caption: Electron transfer pathway in a D149 dye-sensitized solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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